Cas no 83919-58-8 (Phenol, 4-[(2-naphthalenylimino)methyl]-)

Phenol, 4-[(2-naphthalenylimino)methyl]- structure
83919-58-8 structure
Product Name:Phenol, 4-[(2-naphthalenylimino)methyl]-
CAS No:83919-58-8
MF:C17H13NO
MW:247.291224241257
CID:668235
PubChem ID:135446124
Update Time:2025-04-19

Phenol, 4-[(2-naphthalenylimino)methyl]- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 4-[(2-naphthalenylimino)methyl]-
    • 4-[(naphthalen-2-ylamino)methylidene]cyclohexa-2,5-dien-1-one
    • DTXSID60467993
    • 83919-58-8
    • Inchi: 1S/C17H13NO/c19-17-9-5-13(6-10-17)12-18-16-8-7-14-3-1-2-4-15(14)11-16/h1-12,19H/b18-12+
    • InChI Key: KIDGOIWJIPASMH-LDADJPATSA-N
    • SMILES: OC1C=CC(=CC=1)/C=N/C1=CC=C2C=CC=CC2=C1

Computed Properties

  • Exact Mass: 247.099714038g/mol
  • Monoisotopic Mass: 247.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 306
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 32.6Ų
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